Cas no 93957-54-1 (Fluvastatin)

Fluvastatin structure

Product Name:Fluvastatin

CAS No:93957-54-1

MF:C₂₄H₂₆FNO₄

MW:411.465950489044

CID:61668

PubChem ID:446155

Update Time:2024-10-25

Fluvastatin Chemical and Physical Properties

Names and Identifiers

- Fluvastatin
- 7-(3-(4-fluorophenyl)-1-(1-methylethyl)-1h-indol-2-yl)-3,5-dihydroxy-6-heptenoic acid
- Methyl-(±)-(E)-7-[3’-(4’-fluoro-phenyl )-1’-(1’-methylethyl)indol-2’-yl]-3,5- dihydroxy-6- heptenoate
- (3R,5S,E)-7-(3-(4-Fluorophenyl)-1-isopropyl-1H-indol-2-yl)-3,5-dihydroxyhept-6-enoic acid
- 6-Heptenoic acid, 7-[3-(4-fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-3,5-dihydroxy-, (3R,5S,6E)-rel-
- FLUVASTATIN NA
- FLUVASTATIN SODIUM
- Lescol
- Lipaxan
- Primexin
- 6-Heptenoic acid, 7-[3-(4-fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-3,5-dihydroxy-, [R*,S*-(E)]-(±)- (ZCI)
- rel-(3R,5S,6E)-7-[3-(4-Fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-3,5-dihydroxy-6-heptenoic acid (ACI)
- 6-Heptenoic acid, 7-[3-(4-fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-3,5-dihydroxy-, [R*,S*-(E)]-
- Fluvastatin XL
- Leschol
- NSC 758896
- SCHEMBL556754
- 155229-75-7
- (E,3R,5S)-7-[3-(4-fluorophenyl)-1-isopropyl-indol-2-yl]-3,5-dihydroxy-hept-6-enoic acid
- 93957-54-1
- Tox21_302765
- (3R,5S)-fluvastatin
- EN300-51915
- DTXSID201020962
- (-)-fluvastatin
- GTPL2951
- CHEMBL1078
- 6-Heptenoic acid, 7-[3-(4-fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-3,5-dihydroxy-, (3R,5S,6E)-
- CAS-93957-54-1
- BRD-K66296774-001-07-9
- BDBM86704
- NS00000542
- NSC758896
- (+)-(3R,5S)-fluvastatin
- Fluvastatin & Primycin
- CCG-213323
- AKOS024258614
- DA-69090
- Prestwick2_000859
- (3R,5S,6E)-7-(3-(4-fluorophenyl)-1-isopropyl-1H-indol-2-yl)-3,5-dihydroxyhept-6-enoic acid
- CHEBI:93160
- BRD-K66296774-236-11-3
- NCGC00256490-01
- SCHEMBL2846
- (3R,5S,6E)-7-[3-(4-fluorophenyl)-1-isopropyl-1H-indol-2-yl]-3,5-dihydroxyhept-6-enoic acid
- (3R,5S)-7-[3-(4-fluorophenyl)-1-(propan-2-yl)-1H-indol-2-yl]-3,5-dihydroxyhept-6-enoic acid
- (3R,5S,6E)-7-(3-(4-fluorophenyl)-1-(propan-2-yl)-1H-indol-2-yl)-3,5-dihydroxyhept-6-enoic acid
- NC00659
- CS-0019897
- CAS_93957-54-1
- DL-108
- HY-14664B
- SR-05000001489-1
- DTXCID0065309
- (3R,5S,6E)-7-[3-(4-fluorophenyl)-1-(propan-2-yl)-1H-indol-2-yl]-3,5-dihydroxyhept-6-enoic acid
- Pharmakon1600-01504911
- (E)-(3R,5S)-7-[3-(4-Fluoro-phenyl)-1-isopropyl-1H-indol-2-yl]-3,5-dihydroxy-hept-6-enoic acid
- HMS3259J15
- (+)-3R,5S-Fluvastatin sodium salt
- Q417942
- EN300-21702553
- H11963
- BRD-K66296774-001-02-0
- NSC-758896
- CHEBI:38565
- (3R,5S,6E)-7-[3-(4-fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-3,5-dihydroxyhept-6-enoic acid
- HMS2089P06
- BRD-K66296774-236-10-5
- XU 62-320 (free acid)
- (3R,5S,6E)-rel-7-[3-(4-Fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-3,5-dihydroxy-6-heptenoic acid
- rel-(3R,5S,E)-7-(3-(4-Fluorophenyl)-1-isopropyl-1H-indol-2-yl)-3,5-dihydroxyhept-6-enoic acid
- (E,3R,5S)-7-[3-(4-fluorophenyl)-1-propan-2-ylindol-2-yl]-3,5-dihydroxyhept-6-enoic acid
- XU 62-320 free acid
- MDL： MFCD00869941
- Inchi： 1S/C24H26FNO4/c1-15(2)26-21-6-4-3-5-20(21)24(16-7-9-17(25)10-8-16)22(26)12-11-18(27)13-19(28)14-23(29)30/h3-12,15,18-19,27-28H,13-14H2,1-2H3,(H,29,30)/b12-11+/t18-,19-/m0/s1
- InChI Key： FJLGEFLZQAZZCD-JUFISIKESA-N
- SMILES： C(/C1N(C(C)C)C2C=CC=CC=2C=1C1C=CC(F)=CC=1)=C\[C@H](O)C[C@H](O)CC(=O)O

Computed Properties

Exact Mass: 411.18500
Monoisotopic Mass: 411.185
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 30
Rotatable Bond Count: 8
Complexity: 590
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: 3.5
Topological Polar Surface Area: 82.7

Experimental Properties

Color/Form: solid
Density: 1.2±0.1 g/cm3
Melting Point: Not available
Boiling Point: 681.8℃/760mmHg
Flash Point: 366.1±31.5 °C
PSA: 82.69000
LogP: 4.62810
Vapor Pressure: 0.0±2.2 mmHg at 25°C

Fluvastatin Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H412
Warning Statement： P273-P305+P351+P338
Hazardous Material transportation number：UN 3272 3/PG 3
WGK Germany：3
Safety Instruction： S23; S26; S37
Hazardous Material Identification：
Safety Term：3
Packing Group：III
Risk Phrases：R36/37/38; R42/43
Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Fluvastatin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	F19710-50mg	Fluvastatin	93957-54-1	98%	50mg	¥948.0	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	F19710-500mg	Fluvastatin	93957-54-1	98%	500mg	¥4438.0	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	F19710-100mg	Fluvastatin	93957-54-1	98%	100mg	¥1478.0	2023-09-07
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci11312-50mg	Fluvastatin	93957-54-1	98%	50mg	￥528.00	2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci11312-100mg	Fluvastatin	93957-54-1	98%	100mg	￥893.00	2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci11312-200mg	Fluvastatin	93957-54-1	98%	200mg	￥1599.00	2023-09-09
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R021560-10mg	Fluvastatin	93957-54-1	98%	10mg	￥910	2024-07-19
TRC	R116890-250mg	(3R,5S,E)-7-(3-(4-Fluorophenyl)-1-isopropyl-1H-indol-2-yl)-3,5-dihydroxyhept-6-enoic acid	93957-54-1		250mg	$ 125.00	2022-03-29
TRC	R116890-500mg	(3R,5S,E)-7-(3-(4-Fluorophenyl)-1-isopropyl-1H-indol-2-yl)-3,5-dihydroxyhept-6-enoic acid	93957-54-1		500mg	$ 210.00	2022-03-29
TRC	R116890-1000mg	(3R,5S,E)-7-(3-(4-Fluorophenyl)-1-isopropyl-1H-indol-2-yl)-3,5-dihydroxyhept-6-enoic acid	93957-54-1		1g	$ 330.00	2022-03-29

Fluvastatin Production Method

Production Method 1

500731-93-1

93957-54-1

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Acetonitrile , Water ; 0.5 h, 20 - 25 °C; 1.5 h, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; 0.3 h, rt; 3 h, 30 - 35 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 4, 0 - 10 °C
1.4 Reagents: Dicyclohexylamine Solvents: Acetonitrile ; 0 - 10 °C; 2 h, 25 - 35 °C

Reference

: An efficient industrial process for the preparation of fluvastatin sodium

Reddy, M. S. N.; Reddy, B. K.; Reddy, C. K.; Kumar, M. K.; Rajan, S. T.; et al, Oriental Journal of Chemistry, 2007, 23(3), 919-926

Production Method 2

93957-55-2

93957-54-1

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Dichloromethane , Water

Reference

: Preparation of fluorine and indole containing statin derivatives as HMG-CoA reductase inhibitors

, China, , ,

Production Method 3

93957-55-2

93957-54-1

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Dichloromethane , Water

Reference

: Preparation of polysubstituted indoles statin lactone dehydration compounds useful as HAG-CoA reductase inhibitor

, China, , ,

Production Method 4

93957-54-1

Reaction Conditions

Reference

: Process for the synthesis of hmg-coa reductase inhibitors

, United States, , ,

Production Method 5

93957-54-1

Reaction Conditions

Reference

: Process for the preparation of statins and their pharmaceutically acceptable salts thereof

, United States, , ,

Production Method 6

93957-54-1

Reaction Conditions

Reference

: Process for the preparation of a statin precursor

, United States, , ,

Production Method 7

93957-54-1

Reaction Conditions

Reference

: Process for preparation of intermediates for the synthesis of statins

, Italy, , ,

Production Method 8

93957-50-7

1811523-40-6

93957-54-1

Reaction Conditions

Reference

: Palladium-catalyzed synthesis of 2-alkenyl-3-arylindoles via a dual α-arylation strategy: formal synthesis of the antilipemic drug fluvastatin

Kale, Ajit Prabhakar; Kumar, Gangam Srikanth; Kapur, Manmohan, Organic & Biomolecular Chemistry, 2015, 13(45), 10995-11002

Production Method 9

375846-25-6

93957-54-1

Reaction Conditions

1.1 Reagents: Diethylmethoxyborane , Sodium borohydride Solvents: Methanol , Tetrahydrofuran ; -85 - -75 °C
1.2 Reagents: Sodium bicarbonate Solvents: Ethyl acetate , Heptane , Water

Reference

: Process for the preparation of fluvastatin and salts thereof using stereoselective reduction as key step

, India, , ,

Production Method 10

375846-25-6

93957-54-1

Reaction Conditions

1.1 Reagents: Triethylborane , Sodium borohydride Solvents: Methanol , Tetrahydrofuran ; -85 - -75 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; -85 - -75 °C

Reference

: Process for the preparation of fluvastatin and salts thereof using stereoselective reduction with trialkyl borane as key step

, India, , ,

Production Method 11

93957-54-1

Reaction Conditions

Reference

: Convenient process for the preparation of statins

, United States, , ,

Production Method 12

93957-54-1

Reaction Conditions

Reference

: Process for the preparation of a thioprecursor for statins

, United States, , ,

Production Method 13

93957-54-1

Reaction Conditions

Reference

: Process for statins and its pharmaceutically acceptable salts thereof

, United States, , ,

Production Method 14

93957-54-1

Reaction Conditions

Reference

: Process for the synthesis of rosuvastatin calcium

, United States, , ,

Production Method 15

93957-54-1

Reaction Conditions

Reference

: Preparation of isoindolinone compounds as GPR119 modulators for the treatment of diabetes, obesity, dyslipidemia and related disorders

, World Intellectual Property Organization, , ,

Production Method 16

93957-54-1

Reaction Conditions

Reference

: Preparation of rosuvastatin calcium

, Argentina, , ,

Production Method 17

93957-54-1

Reaction Conditions

Reference

: A novel processes for the preparation of HMG-CoA reductase inhibitors, such as rosuvastatin calcium

, India, , ,

Fluvastatin Raw materials

Fluvastatin Preparation Products

Fluvastatin (93957-54-1)

Fluvastatin Related Literature

1. An antioxidant self-healing hydrogel for 3D cell cultures†

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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
3. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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